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An In-depth Technical Guide on the Scientific Basis of Single-Visit Restorations with CEREC

Introduction
The integration of computer-aided design and computer-aided manufacturing (CAD/CAM) into

dentistry has revolutionized restorative procedures. The Chairside Economical Restoration of

Esthetic Ceramics (CEREC) system is at the forefront of this evolution, enabling the fabrication

of all-ceramic restorations in a single dental visit. This technical guide provides a

comprehensive overview of the scientific principles and evidence that form the basis for single-

visit CEREC restorations. It is intended for researchers, scientists, and professionals in drug

development who require a deep understanding of the material science, clinical performance,

and technological accuracy of this system.

Clinical Performance and Longevity
The long-term success of CEREC restorations has been substantiated by numerous clinical

studies. Systematic reviews and long-term clinical trials have demonstrated high survival rates,

comparable to traditional restorative materials like gold.[1][2]

Quantitative Data on Clinical Survival Rates
The clinical efficacy of CEREC restorations is well-documented in the scientific literature. The

following table summarizes the findings of key long-term studies.
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Study
(Author,
Year)

Duration of
Observatio
n

Number of
Restoration
s

Type of
Restoration

Survival
Rate

Key
Findings

Posselt &

Kerschbaum,

2003

9 years 2,328
Inlays and

Onlays
95.5%

Failures were

primarily due

to tooth

extraction,

with no

correlation to

restoration

size or

location.[1]

Otto & De

Nisco, 2002
10 years Not specified

Inlays and

Onlays

(CEREC 1)

90.4%

Demonstrate

d acceptable

long-term

performance

of feldspathic

ceramic

restorations

in a private

practice

setting.[1]

Reiss, 2001 9-12 years 1,010
Inlays and

Onlays
Not specified

Ongoing

evaluations

demonstrated

good clinical

performance

based on

criteria like

tooth vitality

and marginal

quality.[3]

Martin &

Jedynakiewic

z, 1999

4.2 years

(mean)

Not specified Inlays 97.4%

(mean)

The

predominant

reasons for
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(Systematic

Review)

failure were

ceramic

fracture, tooth

fracture, and

postoperative

hypersensitivi

ty.[4]

Experimental Protocols: A Synopsis
Study Design: The majority of these studies are prospective or retrospective clinical trials

conducted in private practice or university settings.

Inclusion Criteria: Patients requiring posterior inlays, onlays, or crowns were typically included.

Teeth included were vital and asymptomatic, with sufficient remaining tooth structure for

adhesive bonding.

Restorative Protocol:

Tooth Preparation: Standardized cavity preparations were performed with defined geometric

parameters, such as minimum ceramic thickness of 1.5-2.0 mm.[5][6]

Digital Impression: An intraoral scanner (e.g., CEREC Bluecam, Omnicam, or Primescan)

was used to create a 3D digital model of the prepared tooth and surrounding dentition.[7][8]

[9]

Restoration Design: The restoration was designed using the CEREC CAD software.[9][10]

Milling: The designed restoration was milled from a pre-manufactured ceramic block.[8][9]

Finishing and Polishing: The milled restoration was tried in, adjusted, and then polished or

glazed.

Adhesive Luting: The restoration was bonded to the tooth structure using an adhesive resin

cement protocol. This typically involves etching and silanization of the ceramic surface and

application of a bonding agent to the tooth.[11][12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10483396/
https://www.miradenture.com/wp-content/uploads/2018/07/CEREC-Block-Instructions.pdf
https://www.dentsplysirona.com/content/dam/master/product-procedure-brand-categories/cerec/product-categories/consumables/restorations/silicate-ceramics/ifu/archived/CER-IFU-CEREC-Blocs-C-C-PC-EN-6526375-2015-01-14.pdf
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39227885/
http://www.fransonfamilydental.com/procedures/cosmetic-dentistry/single-visit-crowns-cerec/
https://taylorsmiles.net/blog/cerec-single-visit-dentistry-no-need-for-a-return-dental-visit/
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://taylorsmiles.net/blog/cerec-single-visit-dentistry-no-need-for-a-return-dental-visit/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4402686/
http://www.fransonfamilydental.com/procedures/cosmetic-dentistry/single-visit-crowns-cerec/
https://taylorsmiles.net/blog/cerec-single-visit-dentistry-no-need-for-a-return-dental-visit/
https://www.cdocs.com/digital-learning/view/course/simplified-adhesive-bonding-protocols-for-cerec-restorations-with-dr-dennis-fasbinder
http://jidam.idamadras.com/back_issue_Journal/2019/april/paper3.pdf
https://www.dentistrytoday.com/ceramic-restorations-guidlines-cementing-bonding/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Criteria: Restorations were evaluated at baseline and at regular follow-up intervals

by independent examiners. The criteria for evaluation often included:

Anatomic form and contour

Marginal integrity and discoloration

Secondary caries

Postoperative sensitivity

Color stability and surface texture

Fracture of the restoration or tooth

Statistical Analysis: Survival rates were often calculated using Kaplan-Meier survival analysis.

Statistical tests such as the chi-square test were used to identify factors influencing the

success of the restorations.[3]

Material Science of CEREC Ceramic Blocks
The success of CEREC restorations is intrinsically linked to the properties of the materials

used. The ceramic blocks are industrially manufactured, ensuring a high degree of

homogeneity and minimizing defects.[1] A variety of materials are available, each with specific

indications.[14]

Quantitative Data on Material Properties
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Material Type Example Brand(s)
Biaxial Flexural
Strength (MPa)

Key Characteristics
& Indications

Feldspathic Ceramic
VITA Mark II, CEREC

Blocs
~160

Enamel-like wear

properties, excellent

polishability. Indicated

for inlays, onlays, and

veneers.[5][15]

Leucite-Reinforced

Glass-Ceramic
IPS Empress CAD ~160

Good esthetics and

translucency.

Recommended for

anterior crowns,

veneers, inlays, and

onlays with low

occlusal stress.[15]

Lithium Disilicate

Glass-Ceramic
IPS e.max CAD

360-400 (after

crystallization)

High strength and

excellent esthetics.

Milled in a "blue" state

(130-150 MPa) and

then crystallized.

Suitable for crowns,

veneers, inlays, and

onlays.[14][15]

Advanced Lithium

Disilicate
CEREC Tessera > 700

Very high strength due

to a composition of

lithium disilicate and

virgilite. Allows for a

very fast firing time.

[16]
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Zirconia Katana Zirconia Varies by type

Highest strength,

making it ideal for

posterior crowns,

bridges, and implant

restorations where

bite forces are high.

[14]

Polymer-Infiltrated

Ceramic (Hybrid)
VITA Enamic ~150

Combines the

properties of ceramic

and polymer, offering

flexibility and ease of

adjustment. Indicated

for inlays, onlays, and

single-unit crowns.[14]

[15]

Experimental Protocols for Material Testing
Flexural Strength Testing (Biaxial):

Sample Preparation: Disc-shaped specimens of a standardized diameter and thickness are

prepared from the ceramic blocks.

Testing Apparatus: A universal testing machine is used with a piston-on-three-ball setup. The

disc is supported by three balls, and the load is applied to the center of the opposite side by

a piston.

Procedure: The load is applied at a constant crosshead speed until fracture occurs.

Calculation: The biaxial flexural strength is calculated from the fracture load, the dimensions

of the specimen, and the geometry of the testing fixture. This method is preferred for brittle

materials as it minimizes edge failures.

Accuracy of the Digital Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://cadcamdepot.com/blogs/blog-articles/choosing-the-right-cerec%C2%AE-blocks-for-different-dental-procedures-a-guide-to-selecting-the-best-materials-for-various-restorations
https://cadcamdepot.com/blogs/blog-articles/choosing-the-right-cerec%C2%AE-blocks-for-different-dental-procedures-a-guide-to-selecting-the-best-materials-for-various-restorations
https://edmclaren.com/store/1/Articles/Cerec_MatOverview.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precision of the final restoration is dependent on the accuracy of each step in the digital

workflow, from scanning to milling.

Digital Impression Accuracy
The accuracy of intraoral scanners is a critical factor. Studies have shown that the type of

scanner and the materials of adjacent teeth can influence the trueness and precision of the

digital impression.[7][17] Newer generation scanners, such as the Primescan, have

demonstrated high levels of accuracy, comparable to conventional impression techniques for

full-arch scans.[18]

Key Findings on Scanner Accuracy:

The CEREC Bluecam has a reported scanning accuracy of approximately 19 µm.[2]

An in-vivo study showed that among the tested scanners, only Primescan had no significant

deviations in long-span accuracy compared to conventional impressions.[18]

The material of adjacent teeth can affect scanning accuracy, with zirconia restorations

sometimes leading to lower trueness.[7][17]

Marginal Fit of Milled Restorations
The marginal gap of a restoration is a key determinant of its long-term success. Studies have

shown that the marginal fit of CEREC restorations is within a clinically acceptable range. One

extensive study on 2,328 chairside inlays and onlays found an average margin width of 236 µm

± 96.8 µm.[2]

Visualizing Key Processes and Relationships
CEREC Single-Visit Restoration Workflow
The following diagram illustrates the streamlined workflow of a single-visit CEREC restoration,

from patient examination to the final placement of the crown.
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Preparation Phase

Digital Phase

Fabrication Phase

Placement Phase

Patient Examination & Diagnosis

Tooth Preparation

Intraoral Digital Scan

Restoration Design (CAD)

Milling of Ceramic Block (CAM)

Finishing, Polishing & Staining/Glazing

Adhesive Bonding

Final Restoration

Click to download full resolution via product page

Caption: The streamlined workflow of a single-visit CEREC restoration.
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Adhesive Bonding Mechanism to Tooth Structure
Successful long-term performance of ceramic restorations is highly dependent on a strong and

durable bond to the tooth structure. The diagram below outlines the key steps in the adhesive

bonding process for a silica-based ceramic restoration.

Ceramic Surface Treatment

Tooth Surface Treatment

Bonded Interface
Hydrofluoric Acid Etching
(creates microporosities)

Silane Coupling Agent Application
(chemical bond to silica)

Dual-Cure Resin Cement

Chemical Bond

Phosphoric Acid Etching
(demineralizes enamel/dentin)

Adhesive Resin Application
(infiltrates etched surface)

Micromechanical Interlock

Click to download full resolution via product page

Caption: Adhesive bonding of a silica-based ceramic to tooth structure.

Material Selection Decision Tree
The choice of ceramic material is dictated by the clinical situation, primarily the location of the

restoration in the mouth and the required strength. This decision tree provides a logical

framework for material selection.
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Clinical Case Assessment

Location of Restoration?

High Occlusal Stress?

Posterior

High Esthetic Demand?

Anterior

Zirconia
Advanced Lithium Disilicate

Yes

Lithium Disilicate
Hybrid Ceramic

No

Lithium Disilicate
Leucite-Reinforced Ceramic

Yes

Click to download full resolution via product page

Caption: Decision tree for CEREC material selection based on clinical needs.

Conclusion
The scientific basis for single-visit restorations with the CEREC system is robust and well-

supported by extensive clinical research and material science. The system offers clinically

proven longevity, utilizes advanced ceramic materials with predictable properties, and is

underpinned by an accurate digital workflow. The continued evolution of intraoral scanners,

milling units, and ceramic materials further enhances the reliability and range of applications for

this technology. For researchers and professionals in related fields, an understanding of these

fundamental principles is crucial for appreciating the capabilities and limitations of modern

digital dentistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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